![molecular formula C7H4N4 B6233755 [1,2,3]triazolo[1,5-a]pyridine-3-carbonitrile CAS No. 172292-33-0](/img/no-structure.png)
[1,2,3]triazolo[1,5-a]pyridine-3-carbonitrile
Description
“[1,2,3]triazolo[1,5-a]pyridine-3-carbonitrile” is a derivative of triazolopyridine . Triazolopyridines are a class of compounds that have been tested as chemosensors for metal ions . They possess fluorescent properties and have shown a particular response in the case of ZnTPT+2 .
Synthesis Analysis
Triazolopyridines can be synthesized following (3+2) cycloaddition protocols . A common technique for unsubstituted triazoles is the Huisgen azide-alkyne 1,3-dipolar cycloaddition . This involves an azide and an alkyne reacting at high temperature to form a ring .Molecular Structure Analysis
Triazolopyridines are heterocyclic compounds with a five-membered ring containing three nitrogen and two carbon atoms . They exhibit substantial isomerism, depending on the positioning of the nitrogen atoms within the ring .Chemical Reactions Analysis
Triazolopyridines react with electrophiles in two contrasting ways . They can give 3-substituted triazolopyridines or products resulting from triazolo ring opening with loss of molecular nitrogen . They can also be lithiated at 2408C by lithium diisopropylamide in ether, giving regiospecifically the 7-lithio derivative .Physical and Chemical Properties Analysis
Triazolopyridines are stable heterocyclic compounds with a relatively low reactivity . They possess fluorescent properties and have shown a particular response in the case of ZnTPT+2 .Mechanism of Action
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [1,2,3]triazolo[1,5-a]pyridine-3-carbonitrile involves the reaction of 2-aminopyridine with ethyl cyanoacetate to form 2-cyano-3-(pyridin-2-ylamino)acrylic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form [1,2,3]triazolo[1,5-a]pyridine-3-carbonitrile.", "Starting Materials": [ "2-aminopyridine", "ethyl cyanoacetate", "hydrazine hydrate" ], "Reaction": [ "Step 1: React 2-aminopyridine with ethyl cyanoacetate in the presence of a base such as potassium carbonate to form 2-cyano-3-(pyridin-2-ylamino)acrylic acid ethyl ester.", "Step 2: React the intermediate from step 1 with hydrazine hydrate in the presence of a catalyst such as acetic acid to form [1,2,3]triazolo[1,5-a]pyridine-3-carbonitrile." ] } | |
CAS No. |
172292-33-0 |
Molecular Formula |
C7H4N4 |
Molecular Weight |
144.1 |
Purity |
95 |
Origin of Product |
United States |
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